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Compound of Interest

Tetrahydro-2H-pyran-4-yl
Compound Name:
methanesulfonate

Cat. No.: B134751

Essential Safety and Handling Guide for
Tetrahydro-2H-pyran-4-yl methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical plans for the handling of
Tetrahydro-2H-pyran-4-yl methanesulfonate (CAS No. 134419-59-3). Adherence to these
procedures is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

Tetrahydro-2H-pyran-4-yl methanesulfonate is classified with the following hazard
statements:

e H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
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Due to these hazards, the use of appropriate Personal Protective Equipment (PPE) is

mandatory. The following table summarizes the recommended PPE for handling this

compound.

Operation

Required Personal Protective Equipment

Weighing and Solution Preparation

Primary Eye Protection: Chemical splash
goggles meeting ANSI Z87.1 standards.
Secondary Eye and Face Protection: Face
shield worn over safety goggles. Gloves:
Double-gloving with nitrile or neoprene gloves.
Immediately change gloves if contaminated.
Body Protection: Fully buttoned, flame-resistant
laboratory coat. Respiratory Protection: All
handling of the solid compound should be
conducted in a certified chemical fume hood to

avoid inhalation of dust.

Chemical Reactions and Work-up

Primary Eye Protection: Chemical splash
goggles. Secondary Eye and Face Protection:
Face shield is required, especially when there is
a risk of splashing. Gloves: Double-gloving with
chemically resistant gloves (e.g., nitrile or
neoprene). Consult the glove manufacturer's
compatibility chart for the specific solvents being
used. Body Protection: Flame-resistant
laboratory coat. A chemical-resistant apron is

recommended for larger-scale operations.

Waste Disposal

Primary Eye Protection: Chemical splash
goggles. Gloves: Two pairs of chemically
resistant gloves. Body Protection: Laboratory

coat.

Operational Plan: Step-by-Step Handling and

Storage
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2.1. Preparation

» Risk Assessment: Before commencing any work, conduct a thorough risk assessment for the
planned experiment.

o Gather Materials: Ensure all necessary equipment, including the chemical, solvents,
glassware, and clearly labeled waste containers, are readily available.

e PPE Inspection: Inspect all PPE for any signs of damage or contamination before use.
o Fume Hood Verification: Confirm that the chemical fume hood is functioning correctly.
2.2. Handling

o Controlled Dispensing: All manipulations of Tetrahydro-2H-pyran-4-yl methanesulfonate,
especially the solid form, must be performed within a certified chemical fume hood to
minimize the risk of inhalation.

» Avoid Contact: Handle the chemical with care to prevent contact with skin, eyes, and
clothing.

o Grounding: When transferring the solid, take precautionary measures against static
discharge.

2.3. Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.
 Inert Atmosphere: Store under an inert atmosphere at room temperature.[1]

e Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures: Spill and Exposure

3.1. Spill Response

In the event of a spill, follow the workflow outlined below.
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Workflow for Handling a Chemical Spill

é Immediate Actions h

Alert Personnel in the Area

Evacuate the Immediate Area

Assessment

Assess the Spill Size and Hazard

4 Cleanup Procedure )

Don Appropriate PPE

Contain the Spill with Inert Material

Carefully Collect Spilled Material

Place in a Labeled Hazardous Waste Container

Decontaminate the Spill Area

Dispose of Waste According to Procedures

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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